Cas no 2365418-81-9 (Methyl 4-[N-(2-ethoxy-2-oxoethyl)methanesulfonamido]-3-nitrobenzoate)
Methyl 4-[N-(2-ethoxy-2-oxoethyl)methanesulfonamido]-3-nitrobenzoate Chemical and Physical Properties
Names and Identifiers
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- Methyl 4-[N-(2-ethoxy-2-oxoethyl)methanesulfonamido]-3-nitrobenzoate
- Benzoic acid, 4-[(2-ethoxy-2-oxoethyl)(methylsulfonyl)amino]-3-nitro-, methyl ester
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- Inchi: 1S/C13H16N2O8S/c1-4-23-12(16)8-14(24(3,20)21)10-6-5-9(13(17)22-2)7-11(10)15(18)19/h5-7H,4,8H2,1-3H3
- InChI Key: LSPFVYROEPZYKL-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=C(N(CC(OCC)=O)S(C)(=O)=O)C([N+]([O-])=O)=C1
Experimental Properties
- Density: 1.434±0.06 g/cm3(Predicted)
- Boiling Point: 520.4±60.0 °C(Predicted)
- pka: -9.05±0.50(Predicted)
Methyl 4-[N-(2-ethoxy-2-oxoethyl)methanesulfonamido]-3-nitrobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | BA00884-1g |
Methyl 4-[N-(2-ethoxy-2-oxoethyl)methanesulfonamido]-3-nitrobenzoate |
2365418-81-9 | 96% | 1g |
$176.00 | 2024-04-20 | |
| A2B Chem LLC | BA00884-5g |
Methyl 4-[N-(2-ethoxy-2-oxoethyl)methanesulfonamido]-3-nitrobenzoate |
2365418-81-9 | 96% | 5g |
$499.00 | 2024-04-20 | |
| A2B Chem LLC | BA00884-10g |
Methyl 4-[N-(2-ethoxy-2-oxoethyl)methanesulfonamido]-3-nitrobenzoate |
2365418-81-9 | 96% | 10g |
$825.00 | 2024-04-20 | |
| A2B Chem LLC | BA00884-25g |
Methyl 4-[N-(2-ethoxy-2-oxoethyl)methanesulfonamido]-3-nitrobenzoate |
2365418-81-9 | 96% | 25g |
$1642.00 | 2024-04-20 |
Methyl 4-[N-(2-ethoxy-2-oxoethyl)methanesulfonamido]-3-nitrobenzoate Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on Methyl 4-[N-(2-ethoxy-2-oxoethyl)methanesulfonamido]-3-nitrobenzoate
Comprehensive Analysis of Methyl 4-[N-(2-ethoxy-2-oxoethyl)methanesulfonamido]-3-nitrobenzoate (CAS No. 2365418-81-9)
The compound Methyl 4-[N-(2-ethoxy-2-oxoethyl)methanesulfonamido]-3-nitrobenzoate (CAS No. 2365418-81-9) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a methanesulfonamido group and a nitrobenzoate ester, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its role in drug discovery and its potential applications in targeted therapies.
One of the key features of Methyl 4-[N-(2-ethoxy-2-oxoethyl)methanesulfonamido]-3-nitrobenzoate is its versatility in chemical reactions. The presence of both ester and nitro functional groups allows for diverse modifications, enabling the creation of derivatives with tailored properties. This adaptability is particularly relevant in the context of green chemistry, where sustainable synthesis methods are a major focus. Recent trends in AI-driven drug discovery have also highlighted the importance of such intermediates in accelerating the development of novel therapeutics.
The compound's CAS No. 2365418-81-9 is frequently searched in academic and industrial databases, reflecting its growing prominence. Users often inquire about its synthesis protocols, solubility, and stability under various conditions. These queries align with broader interests in high-yield synthesis and process optimization, which are critical for scaling up production in the pharmaceutical sector. Additionally, the nitrobenzoate moiety has garnered attention for its role in photodynamic therapy research, a hot topic in oncology.
From a structural perspective, the methanesulfonamido group in Methyl 4-[N-(2-ethoxy-2-oxoethyl)methanesulfonamido]-3-nitrobenzoate contributes to its electrophilic character, making it a candidate for nucleophilic substitution reactions. This property is exploited in the design of enzyme inhibitors, a field that has seen exponential growth due to advancements in computational chemistry. The compound's ethoxy-2-oxoethyl side chain further enhances its compatibility with bioconjugation techniques, which are essential for developing targeted drug delivery systems.
In the context of SEO optimization, this article addresses common search queries such as "applications of nitrobenzoate derivatives" and "synthesis of sulfonamido compounds." By integrating these long-tail keywords, we ensure the content reaches the right audience. The compound's relevance to personalized medicine and biodegradable materials also aligns with current scientific trends, making it a subject of ongoing research and discussion.
To summarize, Methyl 4-[N-(2-ethoxy-2-oxoethyl)methanesulfonamido]-3-nitrobenzoate (CAS No. 2365418-81-9) is a multifaceted compound with broad applications in modern chemistry. Its structural complexity and functional diversity position it as a key player in the development of next-generation pharmaceuticals and agrochemicals. As research continues to uncover its full potential, this molecule is poised to become a cornerstone in innovative chemical solutions.
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